FLUCYBENE FLUCYBENE FLUCYBENE(cas 3289-22-3) is a potent non-competitive GABA antagonist in mammalian, molluscan and insects, a convulsant and a laboratory insecticide. Organofluorate compound, synthetic (IC50) for blocking the GABA-dependent [36Cl] uptake in rat brain synaptosomes: 50 nM; Inhibition of the GABA-dependent Cl- current at 61.0 nM;Experiments with [3H]-labelled GABA-competitive ligands (muscimol, GABA) showed no influence of Flucybene up to 10 μM.
Brand Name: Vulcanchem
CAS No.: 3289-22-3
Catalog No.: VC000167
InChI:
SMILES:
Molecular Formula: C11H6F6N2
Molecular Weight: 280 g/mol

FLUCYBENE

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CAS No.: 3289-22-3

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Catalog No.: VC000167

Molecular Formula: C11H6F6N2

Molecular Weight: 280 g/mol

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FLUCYBENE - 3289-22-3

CAS No. 3289-22-3
Product Name FLUCYBENE
Molecular Formula C11H6F6N2
Molecular Weight 280 g/mol
Purity 95 % (NMR)
Description FLUCYBENE(cas 3289-22-3) is a potent non-competitive GABA antagonist in mammalian, molluscan and insects, a convulsant and a laboratory insecticide. Organofluorate compound, synthetic (IC50) for blocking the GABA-dependent [36Cl] uptake in rat brain synaptosomes: 50 nM; Inhibition of the GABA-dependent Cl- current at 61.0 nM;Experiments with [3H]-labelled GABA-competitive ligands (muscimol, GABA) showed no influence of Flucybene up to 10 μM.
References - Middelton et al., J. Fluor. Chem.(1982) 20:397-418

- Fetisov et al., J. Fluor. Chem.(1991) 54:301